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Abstract

Transmembrane protein 100 (TMEM100) is a highly conserved, two-transmembrane domain
protein that plays a critical role in a multitude of physiological and pathological processes.
Primarily recognized for its essential function in vascular development and cardiac
morphogenesis as a downstream target of the BMP9/10-ALK1 signaling pathway, TMEM100's
influence extends to pain modulation, cancer progression, and immune infiltration. This
technical guide provides a comprehensive overview of TMEM100, detailing its molecular
functions, associated signaling cascades, and its role in various diseases. Furthermore, this
document clarifies the nature of T100-Mut, a synthetic peptide derived from a mutated form of
TMEM100, and its application as a research tool for investigating pain pathways. Detailed
experimental protocols for studying TMEM100, quantitative data on its expression and
functional effects, and visual representations of its signaling pathways are presented to support
researchers and drug development professionals in their exploration of this multifaceted
protein.

Introduction to TMEM100 Protein

Transmembrane protein 100 (TMEM100) is a 134-amino acid protein encoded by the
TMEM100 gene. It is characterized by two transmembrane domains and is localized to the
plasma membrane and the endoplasmic reticulum.[1] While its expression is widespread
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across various organs such as the brain, heart, and skeletal muscle, it is most abundantly
found in the lung, particularly in the vascular endothelium.[2][3] TMEM100 is a critical
downstream component of the Bone Morphogenetic Protein (BMP) 9/10 signaling cascade,
which is essential for embryonic vascular development and the maintenance of vascular
integrity.[4][5]

Emerging research has also implicated TMEMZ100 in a diverse range of cellular processes and
disease states. It has been identified as a modulator of pain signaling through its interaction
with TRPA1 and TRPV1 channels, and as a tumor suppressor in several cancers, including
non-small cell lung cancer and prostate cancer, by influencing cell proliferation, apoptosis, and
migration.[6][7][8]

The Relationship Between TMEM100 and T100-Mut

It is crucial to distinguish between the endogenous TMEM100 protein and the research tool
known as T100-Mut. T100-Mut is not a naturally occurring mutation but a synthetic, cell-
permeable peptide. Its design is derived from a mutated form of Tmem100, referred to as
Tmem100-3Q.[1][9]

Wild-type TMEM100 modulates pain signaling by weakening the physical association between
the ion channels TRPA1 and TRPV1, which form a complex in dorsal root ganglia neurons.[1]
This action by TMEM100 releases the inhibition of TRPA1 by TRPV1, thereby potentiating
TRPA1-mediated pain signals.[1]

Conversely, the mutant Tmem100-3Q has the opposite effect; it enhances the association
between TRPA1 and TRPV1, leading to the inhibition of TRPA1 activity.[1] The synthetic
peptide T100-Mut contains the C-terminal sequence of Tmem100-3Q and is designed to mimic
this inhibitory effect.[1][9] Therefore, T100-Mut serves as a valuable experimental tool to probe
the mechanisms of pain and to explore potential therapeutic strategies for pain management by
targeting the TRPA1-TRPV1 interaction.[1]

Core Signaling Pathways Involving TMEM100

TMEML100 is a key player in several critical signaling pathways, influencing a range of cellular
functions from development to disease.
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The BMP/ALK1 Signaling Pathway

TMEM100 is a well-established downstream target of the BMP9/10-ALK1 signaling pathway,
which is fundamental for arterial endothelium differentiation and vascular morphogenesis.[5]
BMP9 and BMP10, members of the TGF-[3 superfamily, bind to a receptor complex on
endothelial cells, consisting of ALK1 (ACVRL1) and BMPR2. This binding leads to the
phosphorylation of SMAD1/5/8, which then translocates to the nucleus to regulate the
transcription of target genes, including TMEM2100.[10] The critical role of this pathway is
underscored by the fact that knockout mice for either TmemZ100 or Alk1 exhibit similar
embryonic lethality with severe vascular defects.[5]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3409742/
https://www.researchgate.net/figure/Role-of-TMEM100-TMEM100-is-a-two-transmembrane-protein-located-in-the-plasma-membrane_fig2_369411623
https://pmc.ncbi.nlm.nih.gov/articles/PMC3409742/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Extracellular Space

BMP9/10

Bindg

Plasma Membrane

BMPR2

H(BMPRZ-ALKl Complea

Phosphorylates

Cytoplasm

PSMAD1/5/8

pSMAD1/5/8-SMAD4
Complex

Translocates to Nucleus
& Activates Transcription

Nucleus

TMEM100 Gene

ranscription

TMEM100 mRNA

il’ranslation
TMEMZ100 Protein

Click to download full resolution via product page

Caption: BMP/ALK1 signaling pathway leading to TMEM100 expression.
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Modulation of TRPA1-TRPV1 Complex in Pain Signaling

In dorsal root ganglia neurons, TMEM100 plays a crucial role in modulating pain perception
through its interaction with the TRPA1 and TRPV1 ion channels. These channels can form a
complex where TRPV1 inhibits the activity of TRPAL1. Wild-type TMEM100 weakens this
interaction, thereby disinhibiting TRPA1 and potentiating pain signals. In contrast, the mutant
Tmem100-3Q, and by extension the synthetic peptide T100-Mut, enhances the TRPA1-TRPV1
association, leading to inhibition of TRPA1 and a reduction in pain.[1]
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Phase 1: Genetic Modulation

Culture Cancer Cells

(e.g., A549)

Transfect with:
1. TMEM100 overexpression vector
2. Empty vector (Control)
3. TMEM100 siRNA
4. Scrambled siRNA (Control)

Validate Overexpression/Knockdown

(qQRT-PCR & Western Blot)

Phase 2: Functional Assay

Seed transfected cells in

upper chamber of Transwell insert
(serum-free media)

Add chemoattractant (e.g., FBS)

to lower chamber

Encubate for 12-24 hours}d

Phase 3: Data Analysis

Fix and stain migrated cells
(e.g., Crystal Violet)

Image stained cells
(Microscopy)

Quantify migrated cells
(Count cells in multiple fields)

Draw conclusions on TMEM100's
role in cell migration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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